Cas no 2227741-52-6 (methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate)

Methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate is a chiral ester compound featuring a pyridine moiety and a β-hydroxy ester functional group. Its stereospecific (3R) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both hydroxyl and ester groups enhances its reactivity, enabling selective transformations such as reductions or further derivatizations. The 2-methylpyridin-3-yl substituent contributes to its utility in coordination chemistry and catalysis. This compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its structural features make it suitable for use in enantioselective reactions and complex molecular constructions.

methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate structure

2227741-52-6 structure

Product Name:methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate

CAS No:2227741-52-6

MF:C₁₀H₁₃NO₃

MW:195.215122938156

CID:5961986

PubChem ID:165780408

Update Time:2025-10-23

methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate
- 2227741-52-6
- EN300-1759163
- Inchi： 1S/C10H13NO3/c1-7-8(4-3-5-11-7)9(12)6-10(13)14-2/h3-5,9,12H,6H2,1-2H3/t9-/m1/s1
- InChI Key： IMHSXQJCAZYHJK-SECBINFHSA-N
- SMILES： O[C@H](CC(=O)OC)C1=CC=CN=C1C

Computed Properties

Exact Mass: 195.08954328g/mol
Monoisotopic Mass: 195.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 59.4Å²

methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1759163-0.05g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	0.05g	$1560.0	2023-09-20
Enamine	EN300-1759163-0.1g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	0.1g	$1635.0	2023-09-20
Enamine	EN300-1759163-0.25g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	0.25g	$1708.0	2023-09-20
Enamine	EN300-1759163-0.5g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	0.5g	$1783.0	2023-09-20
Enamine	EN300-1759163-1.0g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	1g	$1857.0	2023-06-03
Enamine	EN300-1759163-2.5g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	2.5g	$3641.0	2023-09-20
Enamine	EN300-1759163-5.0g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	5g	$5387.0	2023-06-03
Enamine	EN300-1759163-10.0g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	10g	$7988.0	2023-06-03
Enamine	EN300-1759163-1g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	1g	$1857.0	2023-09-20
Enamine	EN300-1759163-5g	methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate	2227741-52-6	5g	$5387.0	2023-09-20

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Additional information on methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate

Methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate, identified by the CAS registry number 2227741-52-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a propanoate group attached to a hydroxyl-substituted pyridine ring, with a methyl group at the 2-position of the pyridine moiety. This configuration imparts distinctive chemical and biological properties, making it a subject of extensive research.

Recent studies have highlighted the potential of methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate as a precursor in the synthesis of bioactive compounds. Its chiral center at the hydroxyl group introduces stereochemical complexity, which is crucial for interactions with biological targets. Researchers have explored its role in enzyme inhibition and its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and oxidation processes. The use of enantioselective methods has been pivotal in achieving high optical purity, which is essential for pharmacological studies. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been employed to confirm the structure and purity of the compound.

In terms of pharmacokinetics, methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate exhibits favorable absorption profiles in preclinical models. Its bioavailability and metabolic stability have been evaluated, providing insights into its potential as an orally administered drug. Additionally, studies on its distribution and excretion patterns have been conducted to assess its pharmacokinetic profile comprehensively.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various thin-film deposition techniques.

In conclusion, methyl (3R)-3-hydroxy-3-(2-methylpyridin-3-yl)propanoate represents a versatile compound with diverse applications across multiple disciplines. Its structural complexity and functional groups provide a foundation for further exploration in drug discovery and materials development. As research continues to uncover new insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.